Cas no 250263-37-7 ( )

• Product Name: &nbsp
• CAS No: 250263-37-7
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• MDL: MFCD07783002
• CID: 913414
• Update Time: 2024-10-30

  Chemical and Physical Properties

Names and Identifiers

• LogP
• 1-(3-chloropyridin-4-yl)butane-1,3-dione
• 1-(3-CHLORO-4-PYRIDYL)-1,3-BUTANEDIONE
• 4-(2-Chloropyridin-4-yl)-4-hydroxybut-3-en-2-one
• 1,3-Butanedione, 1-(2-chloro-4-pyridinyl)-
• 1-(3-CHLORO-PYRIDIN-4-YL)-1,3-BUTANEDIONE
•  

• MDL： MFCD07783002
• Inchi： 1S/C9H8ClNO2/c1-6(12)4-8(13)7-2-3-11-9(10)5-7/h2-3,5H,4H2,1H3
• InChI Key： IMCVYSKDDDCDJM-UHFFFAOYSA-N
• SMILES： C(C1C=CN=C(Cl)C=1)(=O)CC(=O)C

Computed Properties

• Exact Mass: 197.024
• Monoisotopic Mass: 197.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47A^2

Experimental Properties

• Density: 1.264
• Boiling Point: 341.6°C at 760 mmHg
• Flash Point: 160.4°C
• Refractive Index: 1.533